2-((6-((4-(4-methoxyphenyl)piperazin-1-yl)methyl)-4-oxo-4H-pyran-3-yl)oxy)-N-(m-tolyl)acetamide

• IUPAC Name: 2-[6-[[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-4-oxopyran-3-yl]oxy-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C26H29N3O5/c1-19-4-3-5-20(14-19)27-26(31)18-34-25-17-33-23(15-24(25)30)16-28-10-12-29(13-11-28)21-6-8-22(32-2)9-7-21/h3-9,14-15,17H,10-13,16,18H2,1-2H3,(H,27,31)
• InChI Key: IXSVNSBWBIFDRR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)COC2=COC(=CC2=O)CN3CCN(CC3)C4=CC=C(C=C4)OC
• Molecular Formula: C26H29N3O5
• Molecular Weight: 463.5 g/mol

Description

2-((6-((4-(4-methoxyphenyl)piperazin-1-yl)methyl)-4-oxo-4H-pyran-3-yl)oxy)-N-(m-tolyl)acetamide is a useful research compound. Its molecular formula is C26H29N3O5 and its molecular weight is 463.534. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Novel Syntheses and Activities : Compounds with piperazine derivatives have been synthesized and evaluated for their biological activities, including anti-inflammatory, analgesic, anticonvulsant, and antimicrobial effects. For instance, novel benzodifuranyl derivatives showing significant COX-2 inhibitory, analgesic, and anti-inflammatory activities were reported by Abu‐Hashem et al. (2020) (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Similarly, Aytemir et al. (2010) synthesized kojic acid derivatives with potential anticonvulsant properties (Aytemir, Septioğlu, & Çalış, 2010).

Anticonvulsant and Antimicrobial Effects

• Anticonvulsant Activities : Kojic acid derivatives and other piperazine-containing compounds have been explored for anticonvulsant activities, indicating their potential application in treating seizure disorders (Aytemir, Çalış, & Özalp, 2004).
• Antimicrobial Properties : The antimicrobial activities of synthesized compounds, including those targeting bacterial biofilms and MurB enzyme inhibitors, highlight their potential use in combating microbial resistance and infections. For instance, Mekky and Sanad (2020) developed bis(pyrazole-benzofuran) hybrids with potent bacterial biofilm inhibitory properties (Mekky & Sanad, 2020).

Potential for Neuroprotection and Cognitive Enhancement

• Neuroprotective and Cognitive Effects : Certain piperazine derivatives have shown effectiveness against neurotoxicity induced by glutamine in PC12 cells and have been explored for their ability to improve memory in animal models, suggesting their potential application in neurodegenerative diseases and cognitive disorders (Zhong et al., 2018).

Future Directions

For more detailed information, consult relevant papers and databases.